Cas no 869957-98-2 (1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-)

1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)- structure
869957-98-2 structure
Product Name:1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-
CAS No:869957-98-2
MF:C15H13N3O2
MW:267.282623052597
CID:1858051
PubChem ID:57507067
Update Time:2025-04-21

1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-
    • 6-nitro-1-(2-phenylethyl)benzimidazole
    • DTXSID40726959
    • DTXCID70677703
    • 6-Nitro-1-(2-phenylethyl)-1H-benzimidazole
    • SCHEMBL2847738
    • 869957-98-2
    • Inchi: 1S/C15H13N3O2/c19-18(20)13-6-7-14-15(10-13)17(11-16-14)9-8-12-4-2-1-3-5-12/h1-7,10-11H,8-9H2
    • InChI Key: QEJMSBZRGNMHMQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N(C=N2)CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 267.100776666Da
  • Monoisotopic Mass: 267.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.6Ų
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